Cas no 906728-33-4 (4-Oxazolecarboxylicacid, 4,5-dihydro-2-methyl-5-oxo-)

• Product Name: 4-Oxazolecarboxylicacid, 4,5-dihydro-2-methyl-5-oxo-
• CAS No: 906728-33-4
• MF: C₅H₅NO₄
• MW: 143.097501516342
• CID: 797833
• PubChem ID: 291590
• Update Time: 2025-04-19

4-Oxazolecarboxylicacid, 4,5-dihydro-2-methyl-5-oxo- Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxylicacid, 4,5-dihydro-2-methyl-5-oxo-
• 2-methyl-5-oxo-4H-1,3-oxazole-4-carboxylic acid
• 4-OXAZOLECARBOXYLIC ACID,4,5-DIHYDRO-2-METHYL-5-OXO-
• 2-Methyl-5-oxo-4,5-dihydrooxazole-4-carboxylic acid
• DTXSID30303132
• NSC-156906
• 906728-33-4
• NSC156906

• Inchi： 1S/C5H5NO4/c1-2-6-3(4(7)8)5(9)10-2/h3H,1H3,(H,7,8)
• InChI Key： BVTRLVSCYJALOP-UHFFFAOYSA-N
• SMILES： O1C(C)=NC(C(=O)O)C1=O

Computed Properties

• Exact Mass: 143.022
• Monoisotopic Mass: 143.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 76Ų